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Compound of Interest

Compound Name: 1,3-Bis(carboxyphenoxy)propane

Cat. No.: B12392497 Get Quote

This document provides immediate safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling 1,3-
Bis(carboxyphenoxy)propane. The following procedural guidance is designed to ensure safe

laboratory practices and minimize exposure risks.

Chemical Identifier:

Name: 1,3-Bis(carboxyphenoxy)propane

CAS Number: 3753-81-9

Molecular Formula: C₁₇H₁₆O₆[1]

Hazard Summary: 1,3-Bis(carboxyphenoxy)propane is a solid substance that presents the

following primary hazards:

Skin Sensitization: May cause an allergic skin reaction (H317).[1]

Aquatic Hazard: Very toxic to aquatic life (H400).[1]

Signal Word: Warning.

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 1,3-Bis(carboxyphenoxy)propane to

prevent skin contact and inhalation of dust particles. The following table summarizes the

required PPE.

PPE Category Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact and

potential allergic reactions.

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust

particles.

Face Protection Face shield

Recommended when there is

a risk of splashing or

significant dust generation.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of fine

particles, especially when

handling powder.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

dust inhalation.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, inspect all PPE for integrity.

2. Handling the Compound:
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Don the appropriate PPE as outlined in the table above.

When weighing or transferring the solid material, perform these actions over a contained

surface to facilitate cleanup of any spills.

Use spatulas and other tools to handle the solid, avoiding direct contact.

Keep containers of 1,3-Bis(carboxyphenoxy)propane tightly closed when not in use.

3. Post-Handling Procedures:

After handling, remove gloves using the proper technique to avoid skin contamination and

dispose of them in the designated waste container.

Wash hands thoroughly with soap and water.

Clean the work area and any equipment used with an appropriate solvent and

decontaminate surfaces.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination, given the high aquatic

toxicity of this compound.

Chemical Waste: Dispose of 1,3-Bis(carboxyphenoxy)propane and any contaminated

materials (e.g., gloves, weighing paper) in a clearly labeled hazardous waste container. Do

not dispose of this chemical down the drain.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste. Puncture the container to

prevent reuse before disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the logical workflow for safely handling 1,3-
Bis(carboxyphenoxy)propane, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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